2-Methyl-5-(1-methylthio)-3-(methylvinyl)cyclohexan-1-one

• CAS RN: 32564-31-1
• Molecular Formula: C11H18OS
• Molecular Weight: 198.33 g/mol
• IUPAC Name: 2-methyl-3-methylsulfanyl-5-prop-1-en-2-ylcyclohexan-1-one
• InChI: InChI=1S/C11H18OS/c1-7(2)9-5-10(12)8(3)11(6-9)13-4/h8-9,11H,1,5-6H2,2-4H3
• InChI Key: BVACDZLXQCWKAF-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC(CC1=O)C(=C)C)SC

Description

2-Methyl-5-(1-methylthio)-3-(methylvinyl)cyclohexan-1-one is a useful research compound. Its molecular formula is C11H18OS and its molecular weight is 198.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.0 g of carvone are mixed with 0.5 g of triethylamine. 20 ml of methyl mercaptan are condensed in this mixture at room temperature. After standing overnight in the autoclave, the mixture is heated to 50°C for a further 2 hours. After removal of the excess methyl mercaptan, the reaction product is fractionally distilled in vacuum. After a small fore-run of unreacted carvone, there are obtained 14.9 g of 6-methylthio-p-menth-8-en-2-one in the form of a mixture of two isomers in the ratio 1:4 (boiling point 105°-107°/0.2 mm Hg, nD20 1.5067), corresponding to a yield of 78% of the theory. The odour of the mixture is reminiscent of boiled white cabbage with a caraway and onion peel note.